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Compound of Interest

Compound Name: Lauric Acid Leelamide

Cat. No.: B1153768 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Lauric Acid

Diethanolamide (CAS: 120-40-1), a substance that appears as an off-white waxy solid.[1]

Adherence to these procedures is critical for ensuring the safety of laboratory personnel and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Lauric Acid Diethanolamide is classified as a skin and eye irritant.[2][3] In some cases, it may

cause sensitization by inhalation.[4][5] Therefore, the use of appropriate personal protective

equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection

Safety glasses or goggles

conforming to NIOSH (US) or

EN 166 (EU) standards.[6]

To prevent eye contact which

can cause serious eye

damage.

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Use

proper glove removal

technique.[6]

To avoid skin contact, which

can cause irritation.[2][4]

Respiratory Protection

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is recommended

when weighing or diluting the

neat chemical.[7]

To prevent inhalation,

especially of dust or aerosols,

which can irritate the

respiratory system.[4]

Body Protection
Protective clothing, such as a

lab coat.[6]

To prevent skin contact with

clothes. Contaminated clothing

should be washed before

reuse.[6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure that emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of handling.[6]

Work in a well-ventilated area. Use a fume hood or other engineering controls to maintain

airborne concentrations below exposure limits.[6][8]

2. Handling:

Avoid all personal contact, including inhalation of dust, fumes, or vapors.[6][8]

Do not eat, drink, or smoke in areas where the material is handled, stored, and processed.[6]

[9]
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Wash hands and face thoroughly with soap and water after handling and before eating,

drinking, or smoking.[9]

Keep the container tightly sealed when not in use and store in a cool, dry location away from

incompatible materials such as strong acids and oxidizing agents.[6][9]

3. First Aid Measures:

After Eye Contact: Immediately rinse with water for 15-20 minutes, removing contact lenses

if present and easy to do. Seek immediate medical attention.[6]

After Skin Contact: Remove contaminated clothing and rinse the affected skin area with soap

and water for 15-20 minutes. If irritation persists, seek medical advice.[6]

After Inhalation: Move the exposed person to fresh air. If breathing is difficult, administer

oxygen. Seek medical assistance if symptoms appear.[6]

After Ingestion: Rinse mouth thoroughly. Do not induce vomiting. Seek medical attention if

discomfort continues.[6]

Disposal Plan
Proper disposal of Lauric Acid Diethanolamide and its containers is crucial to prevent

environmental contamination.

Waste Product Disposal:

Dispose of surplus and non-recyclable products through a licensed professional waste

disposal service.[6][9]

Waste should not be disposed of in the sewer unless it is fully compliant with the

requirements of all local authorities.[9]

All waste disposal must be handled in accordance with local, state, and federal

regulations.[8]

Contaminated Packaging Disposal:
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Empty containers may retain product residues and should be disposed of as unused

product.[6][9]

Do not dispose of product or containers with household garbage.[6]

Spill Response and Disposal:

In case of a small spill, dampen the solid material with 60-70% ethanol and transfer it to a

suitable container for disposal.[1][4][10]

Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.

[1][4][10]

Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for

eventual disposal.[1][4][10]

Wash the contaminated surface with 60-70% ethanol followed by a soap and water

solution.[1]

Quantitative Safety Data
Data Point Value Species Source

LD50 Oral 2,700 mg/kg Rat [5][9]

Molecular Weight 287.44 g/mol -

Boiling Point
462 to 471°F at 760

mmHg
- [1][7]

Melting Point 108 to 117°F - [1]

Flash Point >150°C -

Water Solubility Insoluble - [1][9]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling Lauric

Acid Diethanolamide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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